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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of stoichiometric and non-

stoichiometric nickel arsenide (NiAs) phases, covering their fundamental properties,

synthesis, and toxicological implications. The information is tailored for researchers in materials

science, chemistry, and drug development, offering detailed experimental protocols,

quantitative data summaries, and visual representations of key concepts.

Introduction to Nickel Arsenide Phases
Nickel arsenide (NiAs) is an intermetallic compound that serves as the prototype for a large

family of materials with the NiAs (B8₁) crystal structure.[1] These materials exhibit a wide range

of interesting physical properties, including metallic conductivity and complex magnetic

behavior, which are often tunable by varying their stoichiometry.[1]

The stoichiometric compound, NiAs, has a hexagonal crystal structure belonging to the

P6₃/mmc space group.[2][3] In this structure, the arsenic atoms form a hexagonal close-packed

(hcp) sublattice, with the nickel atoms occupying all of the octahedral interstitial sites.[4][5] This

arrangement leads to a coordination number of 6 for both nickel and arsenic atoms.[6] Each

nickel atom is octahedrally coordinated by six arsenic atoms, while each arsenic atom is

surrounded by six nickel atoms in a trigonal prismatic geometry.

A key feature of the Ni-As system is the prevalence of non-stoichiometry, giving rise to phases

with the general formula Ni₁-xAs. These non-stoichiometric compounds, along with other
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distinct phases such as Ni₅As₂ and Ni₁₁As₈, exhibit unique structural and physical properties

that are of significant scientific interest.[7] The study of these phases is crucial for

understanding the fundamental principles of solid-state chemistry and for the development of

new materials with tailored functionalities.

From a health and safety perspective, nickel arsenide compounds are of significant concern

due to their toxicity and carcinogenicity.[5] Understanding the biochemical mechanisms

underlying their adverse effects is particularly relevant for drug development professionals and

for ensuring safe handling and processing of these materials in industrial and research

settings.

Crystal Structure and Physical Properties
The defining characteristic of the NiAs structure type is its ability to accommodate a significant

degree of non-stoichiometry on the metal sublattice, leading to the formation of Ni₁-xAs

phases. This deviation from the ideal 1:1 stoichiometry results in changes to the crystal lattice

parameters and has a profound impact on the material's physical properties.

Quantitative Data on Nickel Arsenide Phases
The following tables summarize the available quantitative data for stoichiometric and non-

stoichiometric nickel arsenide phases. It is important to note that detailed experimental data

correlating the precise stoichiometry (x in Ni₁-xAs) with physical properties is not extensively

available in the literature. The data presented here is compiled from various sources and

serves as a reference for the known phases in the Ni-As system.

Phase
Compositio
n

Crystal
System

Space
Group

Pearson
Symbol

Prototype

NiAs NiAs Hexagonal P6₃/mmc hP4 NiAs (B8₁)

Orcelite
Ni₅-xAs₂

(x=0.25)

Maucherite Ni₁₁As₈

Table 1: Crystallographic Data for Selected Nickel Arsenide Phases.
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Property
Value for Stoichiometric
NiAs

Units

Molar Mass 133.615 g/mol

Density 7.57 g/cm³

Melting Point 968 °C

Table 2: Physical Properties of Stoichiometric Nickel Arsenide (NiAs).[5]

Note: Comprehensive data for lattice parameters, magnetic susceptibility, electrical resistivity,

and Seebeck coefficient as a function of 'x' in Ni₁-xAs is not readily available in the reviewed

literature. Further experimental work is needed to populate these data sets.

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of nickel
arsenide phases. The protocols are intended to be a starting point for researchers and can be

adapted based on specific experimental requirements and available equipment.

Colloidal Synthesis of Nickel Arsenide Nanocrystals
This method is suitable for producing nanometer-sized, crystalline NiAs platelets.

Materials:

Nickel(II) chloride (NiCl₂, 98%)

1-Octadecene (ODE, 97%)

Trioctylphosphine (TOP, 97%)

Tris(dimethylamino)arsine (99%)

Anhydrous toluene (99.8%)

Anhydrous ethanol (99.9%)
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Procedure:

In a 25 mL three-neck flask, combine NiCl₂ (0.4 mmol), ODE (6 mL), and TOP (3 mL).

Degas the mixture under vacuum at 120 °C for 2 hours using a standard Schlenk line.

After degassing, switch the atmosphere to argon and heat the solution to 250 °C.

In an inert atmosphere glovebox, prepare a solution of tris(dimethylamino)arsine (0.4 mmol)

in TOP (0.5 mL).

Swiftly inject the arsenic precursor solution into the hot reaction flask.

Allow the reaction to proceed for 1 minute.

Cool the reaction mixture to room temperature.

Wash the resulting NiAs nanocrystals three times with a mixture of anhydrous toluene and

anhydrous ethanol. Each washing step should be followed by centrifugation (4500 rpm, 10

min) and removal of the supernatant.[6][8]

Solid-State Synthesis of Bulk Nickel Arsenide
This is a traditional method for producing polycrystalline powders of intermetallic compounds.

Materials:

High-purity nickel powder

High-purity arsenic powder

Quartz ampoule

Procedure:

Weigh stoichiometric amounts of nickel and arsenic powders in an inert atmosphere

glovebox to prevent oxidation.

Thoroughly mix the powders.
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Place the mixed powder into a clean quartz ampoule.

Evacuate the ampoule to a high vacuum and seal it using a torch.

Place the sealed ampoule in a programmable tube furnace.

Slowly heat the ampoule to a temperature between 600 °C and 800 °C over several hours.

The exact temperature and heating rate will depend on the desired phase and should be

determined based on the Ni-As phase diagram.

Hold the ampoule at the target temperature for an extended period (24-72 hours) to ensure

complete reaction and homogenization.

Slowly cool the furnace to room temperature.

Carefully open the ampoule in a fume hood to retrieve the synthesized nickel arsenide
powder.

Characterization Workflow
A typical workflow for the characterization of synthesized nickel arsenide phases is outlined

below.

Synthesis
Characterization

Data Analysis & Interpretation

Colloidal or
Solid-State Synthesis

Powder X-ray Diffraction (XRD)
- Phase Identification
- Lattice Parameters

- Crystallite Size

Initial Characterization
Scanning Electron Microscopy (SEM)

Energy Dispersive X-ray Spectroscopy (EDS)
- Morphology

- Elemental Composition

Transmission Electron Microscopy (TEM)
- Nanostructure

- Crystallinity

Magnetic Property Measurement
(SQUID, VSM)

- Magnetic Susceptibility
- Magnetization vs. Field

Electronic Transport Measurement
- Electrical Resistivity
- Seebeck Coefficient

Correlate Structure, Composition,
and Physical Properties

Click to download full resolution via product page

Figure 1. A typical experimental workflow for the characterization of nickel arsenide phases.

Toxicological Profile and Biochemical Pathways
Nickel and its compounds, including nickel arsenide, are recognized as significant human

health hazards, with established toxicity and carcinogenicity.[5] Exposure can occur through
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inhalation, ingestion, or dermal contact, with the lungs and kidneys being primary target

organs.[9]

The carcinogenicity of nickel compounds is a complex process that does not rely on a single

mechanism but rather a combination of genotoxic and epigenetic events. Key molecular

mechanisms implicated in nickel-induced carcinogenesis include:

Oxidative Stress: Nickel compounds can generate reactive oxygen species (ROS), leading to

oxidative damage to DNA, proteins, and lipids. This oxidative stress is a major contributor to

the genotoxic effects of nickel.[10]

DNA Damage and Repair Inhibition: Nickel can directly and indirectly cause DNA damage,

including single- and double-strand breaks and DNA-protein crosslinks. Furthermore, nickel

has been shown to inhibit various DNA repair pathways, exacerbating the accumulation of

genetic damage.

Epigenetic Alterations: Nickel exposure can lead to changes in DNA methylation patterns

and histone modifications. These epigenetic changes can alter gene expression, including

the silencing of tumor suppressor genes, without changing the DNA sequence itself.

Activation of Signaling Pathways: Nickel can activate signaling pathways that promote cell

proliferation and survival, such as the hypoxia-inducible factor 1 (HIF-1) and mitogen-

activated protein kinase (MAPK) pathways.[11] The activation of these pathways can

contribute to the development and progression of cancer.[4]

The following diagram illustrates the key biochemical pathways involved in nickel-induced

toxicity and carcinogenesis.
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Figure 2. Key biochemical pathways in nickel-induced toxicity and carcinogenesis.

Conclusion
Stoichiometric and non-stoichiometric nickel arsenide phases represent a fascinating class of

materials with rich chemistry and physics. Their unique crystal structures and the ability to tune

their properties through controlled synthesis make them a subject of ongoing research.

However, the inherent toxicity of these compounds necessitates a thorough understanding of
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their potential health risks and the implementation of appropriate safety measures. This guide

has provided a foundational overview of these materials, from their synthesis and

characterization to their toxicological profiles. Further research is needed to fully elucidate the

structure-property relationships in non-stoichiometric Ni₁-xAs phases and to develop a more

complete quantitative understanding of their behavior. For professionals in drug development,

the detailed mechanisms of nickel toxicity can provide insights into metal-induced diseases and

potential therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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